6-(Allyl-methyl-amino)-hexan-1-ol
Cat. No. B8342156
M. Wt: 171.28 g/mol
InChI Key: FCAWWDRXCLODHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][OH:8].[CH2:9]([CH:10]=[CH2:11])[NH:12][CH3:13]>>[BrH:1].[CH2:2]([CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][OH:8])[N:12]([CH2:9][CH:10]=[CH2:11])[CH3:13]
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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Br
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Name
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Type
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product
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Smiles
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C=CCN(C)CCCCCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
